Cas no 1782264-31-6 (1-(cyclopentylmethyl)azetidin-2-ylmethanamine)

1-(Cyclopentylmethyl)azetidin-2-ylmethanamine is a structurally unique amine derivative featuring a cyclopentylmethyl group attached to an azetidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its constrained azetidine scaffold, which can enhance binding selectivity and metabolic stability in drug design. The cyclopentyl moiety contributes to lipophilicity, potentially improving membrane permeability. Its bifunctional nature, with both primary and secondary amine groups, offers versatility in synthetic applications, such as serving as a building block for heterocyclic frameworks or as a ligand in catalysis. The compound's rigid structure may also aid in reducing conformational flexibility, optimizing interactions with biological targets.

1-(cyclopentylmethyl)azetidin-2-ylmethanamine structure

1782264-31-6 structure

Product Name:1-(cyclopentylmethyl)azetidin-2-ylmethanamine

CAS No:1782264-31-6

MF:C₁₀H₂₀N₂

MW:168.279202461243

CID:6339324

PubChem ID:84077928

Update Time:2025-05-19

1-(cyclopentylmethyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(cyclopentylmethyl)azetidin-2-ylmethanamine
- 1782264-31-6
- EN300-1282004
- [1-(cyclopentylmethyl)azetidin-2-yl]methanamine
- Inchi： 1S/C10H20N2/c11-7-10-5-6-12(10)8-9-3-1-2-4-9/h9-10H,1-8,11H2
- InChI Key： BYZQUDDUBSZSOA-UHFFFAOYSA-N
- SMILES： N1(CCC1CN)CC1CCCC1

Computed Properties

Exact Mass: 168.162648646g/mol
Monoisotopic Mass: 168.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.3Å²

1-(cyclopentylmethyl)azetidin-2-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1282004-1.0g	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	1g	$0.0	2023-06-07
Enamine	EN300-1282004-50mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	50mg	$827.0	2023-10-01
Enamine	EN300-1282004-100mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	100mg	$867.0	2023-10-01
Enamine	EN300-1282004-250mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	250mg	$906.0	2023-10-01
Enamine	EN300-1282004-500mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	500mg	$946.0	2023-10-01
Enamine	EN300-1282004-1000mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	1000mg	$986.0	2023-10-01
Enamine	EN300-1282004-2500mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	2500mg	$1931.0	2023-10-01
Enamine	EN300-1282004-5000mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	5000mg	$2858.0	2023-10-01
Enamine	EN300-1282004-10000mg	[1-(cyclopentylmethyl)azetidin-2-yl]methanamine	1782264-31-6	10000mg	$4236.0	2023-10-01

1-(cyclopentylmethyl)azetidin-2-ylmethanamine Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Additional information on 1-(cyclopentylmethyl)azetidin-2-ylmethanamine

Comprehensive Overview of 1-(cyclopentylmethyl)azetidin-2-ylmethanamine (CAS No. 1782264-31-6)

1-(cyclopentylmethyl)azetidin-2-ylmethanamine (CAS No. 1782264-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopentylmethyl group attached to an azetidine ring, which is further functionalized with a methanamine moiety. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The growing interest in 1-(cyclopentylmethyl)azetidin-2-ylmethanamine is closely tied to the rising demand for small molecule drug discovery and precision medicine. Researchers are increasingly exploring its potential applications in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical targets for treating conditions like chronic pain, depression, and diabetes, aligning with current trends in personalized healthcare and AI-driven drug design.

From a synthetic chemistry perspective, the compound’s azetidine scaffold is noteworthy due to its conformational rigidity and bioavailability enhancement properties. These traits are highly sought after in medicinal chemistry, especially for optimizing drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Recent publications highlight its utility in creating next-generation protease inhibitors and allosteric modulators, addressing common search queries like "how to improve drug solubility" or "scaffolds for CNS-targeting molecules."

Another trending application of 1-(cyclopentylmethyl)azetidin-2-ylmethanamine lies in catalysis and material science. Its amine functionality allows for derivatization into ligands for asymmetric catalysis, a field gaining traction in sustainable chemistry. Additionally, its stability under physiological conditions makes it a candidate for bioconjugation in diagnostic probes, resonating with searches for "non-toxic fluorescent tags" or "biocompatible linkers."

Quality control and analytical characterization of this compound often involve advanced techniques like HPLC-MS and NMR spectroscopy, addressing frequent queries about "purity validation of synthetic intermediates." Suppliers typically provide ≥95% purity, ensuring compliance with Good Manufacturing Practices (GMP) for preclinical studies. Storage recommendations emphasize protection from moisture and light, reflecting best practices for long-term stability of nitrogen-containing heterocycles.

In summary, 1-(cyclopentylmethyl)azetidin-2-ylmethanamine (CAS No. 1782264-31-6) represents a versatile building block at the intersection of drug development, catalysis, and biomaterials. Its relevance to cutting-edge research areas like GPCR modulation and green chemistry ensures sustained interest from both academic and industrial sectors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.